Cas no 139721-54-3 (2-Quinoxalinamine, 3-chloro-N-ethyl-N-methyl-)

• Product Name: 2-Quinoxalinamine, 3-chloro-N-ethyl-N-methyl-
• CAS No: 139721-54-3
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 1290033
• Update Time: 2024-08-03

2-Quinoxalinamine, 3-chloro-N-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinamine, 3-chloro-N-ethyl-N-methyl-

• Inchi： 1S/C11H12ClN3/c1-3-15(2)11-10(12)13-8-6-4-5-7-9(8)14-11/h4-7H,3H2,1-2H3
• InChI Key： KDGRHUZAVIHPTL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C(Cl)C=1N(CC)C

Computed Properties

• Exact Mass: 221.07216
• Monoisotopic Mass: 221.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29A^2

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 320.0±37.0 °C(Predicted)
• PSA: 29.02
• pka: 2.77±0.48(Predicted)